Cas no 5677-84-9 (1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one)

1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one structure
5677-84-9 structure
Product Name:1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
CAS No:5677-84-9
MF:C12H14N2O
MW:202.252362728119
CID:1603080
PubChem ID:201234
Update Time:2025-04-21

1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
    • 3H-pyrazol-3-one, 1,2-dihydro-1,4,5-trimethyl-2-phenyl-
    • 1,4,5-trimethyl-2-phenylpyrazol-3-one
    • 3-Pyrazolin-5-one, 1-phenyl-2,3,4-trimethyl-
    • 1-Phenyl-2,3,4-trimethyl-3-pyrazolin-5-one
    • BRN 0171007
    • 5677-84-9
    • 1,4,5-Trimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
    • SCHEMBL2449608
    • 3H-Pyrazol-3-one, 2,4-dihydro-1,4,5-trimethyl-2-phenyl-
    • 5-24-01-00373 (Beilstein Handbook Reference)
    • DTXSID10205322
    • 1,4,5-trimethyl-2-phenyl-pyrazol-3-one
    • QICABJKBSHCINA-UHFFFAOYSA-N
    • 4-Methylantipyrine
    • pyrazole, 2,3-dihydro-1,4,5-trimethyl-3-oxo-2-phenyl-
    • Inchi: 1S/C12H14N2O/c1-9-10(2)13(3)14(12(9)15)11-7-5-4-6-8-11/h4-8H,1-3H3
    • InChI Key: QICABJKBSHCINA-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 202.11072
  • Monoisotopic Mass: 202.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 1.118
  • Boiling Point: 292.5°C at 760 mmHg
  • Flash Point: 117.3°C
  • Refractive Index: 1.569
  • PSA: 23.55
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